(5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone

• IUPAC Name: (5,7-dibromo-1-benzofuran-2-yl)-phenylmethanone
• InChI: InChI=1S/C15H8Br2O2/c16-11-6-10-7-13(19-15(10)12(17)8-11)14(18)9-4-2-1-3-5-9/h1-8H
• InChI Key: LIOPLRFUVZPJKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC3=CC(=CC(=C3O2)Br)Br
• Molecular Formula: C15H8Br2O2
• DSSTOX Substance ID: DTXSID40363262
• Molecular Weight: 380.03 g/mol
• CAS No.: 75630-71-6

Description

(5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C15H8Br2O2 and its molecular weight is 380.03 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• A novel series of benzofuran derivatives, including (5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone, have been synthesized and shown to exhibit antimicrobial activity. These compounds were prepared through Knoevenagel condensation and characterized using spectroscopic techniques. Their antimicrobial properties were established through screening studies (Kenchappa et al., 2016).

Alzheimer's Disease Research

• Benzofuran-2-yl(phenyl)methanone derivatives, including compounds similar to this compound, have been synthesized and evaluated as probes for β-amyloid plaques in Alzheimer's disease. These derivatives exhibited high affinity for Aβ(1-42) aggregates and have potential as tools for detecting β-amyloid plaques in Alzheimer's disease brains (Cui et al., 2011).

Antioxidant Activity

• A study on the synthesis, antimicrobial, antioxidant, and docking properties of similar benzofuran derivatives, including (3-alkoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives, showed significant free radical scavenging activity. These compounds were characterized using various spectroscopic methods and evaluated for their biological properties (Rashmi et al., 2014).

Antimitotic Activity

• Benzofuran linked tetralones, structurally related to benzofuran-2-yl(phenyl)methanones, have been synthesized and screened for antimitotic activity. The compounds showed promising activity in this area, suggesting their potential in cancer research (Umesha et al., 2018).

Enzyme Inhibition and Radical Scavenging

• A range of benzofuran-2-yl(phenyl)methanone derivatives were synthesized and found to inhibit α-amylase effectively and scavenge radicals (DPPH and ABTS). These activities suggest their potential use in treating metabolic disorders and as antioxidants (Ali et al., 2020).

Cytotoxicity Studies

• Novel substituted benzofuran-2-yl(phenyl)methanone analogs were synthesized and assessed for their antimicrobial activity and cytotoxicity, indicating their potential in developing new antimicrobial agents with reduced toxicity (Shankar et al., 2018).

Mechanism of Action

Target of Action

Benzofuran derivatives, which this compound is a part of, have been found to exhibit a wide array of biological activities, making them a privileged structure in the field of drug discovery .

Mode of Action

Some benzofuran derivatives have been found to interact with their targets in a way that leads to antimicrobial effects

Biochemical Pathways

Benzofuran derivatives have been found to affect various biochemical pathways, leading to a range of biological activities . More research is needed to identify the specific pathways affected by this compound.

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been found to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .